![molecular formula C15H14BrCl2NO2S2 B4935952 4-bromo-N-{2-[(3,4-dichlorobenzyl)thio]ethyl}benzenesulfonamide](/img/structure/B4935952.png)
4-bromo-N-{2-[(3,4-dichlorobenzyl)thio]ethyl}benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-bromo-N-{2-[(3,4-dichlorobenzyl)thio]ethyl}benzenesulfonamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as BDBS and belongs to the family of sulfonamides. BDBS has been synthesized using various methods, and its mechanism of action is still being studied.
Mechanism of Action
The mechanism of action of BDBS is not fully understood, but it is believed to involve the inhibition of enzyme activity. BDBS has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of pH in the body. BDBS has also been shown to inhibit the activity of matrix metalloproteinases, enzymes that are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
BDBS has been shown to have various biochemical and physiological effects. In vitro studies have shown that BDBS can inhibit the proliferation of cancer cells and induce apoptosis. BDBS has also been shown to reduce inflammation and oxidative stress in animal models. However, the effects of BDBS on human health are still unknown.
Advantages and Limitations for Lab Experiments
BDBS has several advantages for lab experiments, including its high purity and stability. BDBS is also readily available from commercial sources. However, BDBS has some limitations, including its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for the study of BDBS. One direction is the exploration of BDBS as a potential drug candidate for the treatment of cancer and other diseases. Another direction is the study of the mechanism of action of BDBS and its effects on enzyme activity. Additionally, the synthesis of BDBS derivatives with improved properties and the development of new methods for the synthesis of BDBS are areas of future research.
Synthesis Methods
BDBS can be synthesized using various methods, including the reaction of 4-bromoaniline with 3,4-dichlorobenzyl chloride followed by the reaction with sodium sulfonamide. Another method involves the reaction of 4-bromoaniline with 3,4-dichlorobenzyl mercaptan followed by the reaction with sodium sulfonamide. Both methods have been reported to yield BDBS with high purity.
Scientific Research Applications
BDBS has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, BDBS has been explored as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In biochemistry, BDBS has been used as a tool to study protein-protein interactions and enzyme activity. In materials science, BDBS has been used as a building block for the synthesis of functional materials.
properties
IUPAC Name |
4-bromo-N-[2-[(3,4-dichlorophenyl)methylsulfanyl]ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrCl2NO2S2/c16-12-2-4-13(5-3-12)23(20,21)19-7-8-22-10-11-1-6-14(17)15(18)9-11/h1-6,9,19H,7-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBFHHOJUPFDUGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)NCCSCC2=CC(=C(C=C2)Cl)Cl)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrCl2NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-N-{2-[(3,4-dichlorobenzyl)sulfanyl]ethyl}benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.